Cas no 887347-28-6 (N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide)

• Product Name: N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide
• CAS No: 887347-28-6
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5438597
• PubChem ID: 16451571
• Update Time: 2025-07-15

N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxyphenyl)-2-[[1-(4-methylphenyl)-1H-tetrazol-5-yl]thio]propanamide
• AKOS002250454
• N-(4-methoxyphenyl)-2-[1-(4-methylphenyl)tetrazol-5-yl]sulfanylpropanamide
• 887347-28-6
• N-(4-methoxyphenyl)-2-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}propanamide
• F3090-2193
• STL023094
• N-(4-methoxyphenyl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}propanamide
• N-(4-methoxyphenyl)-2-((1-(p-tolyl)-1H-tetrazol-5-yl)thio)propanamide
• AKOS016247789
• N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

• Inchi： 1S/C18H19N5O2S/c1-12-4-8-15(9-5-12)23-18(20-21-22-23)26-13(2)17(24)19-14-6-10-16(25-3)11-7-14/h4-11,13H,1-3H3,(H,19,24)
• InChI Key： BPOXAOKRPCOVSK-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C1C=CC(C)=CC=1)C(C)C(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 369.12594604g/mol
• Monoisotopic Mass: 369.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.52±0.70(Predicted)

Additional information on N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide (CAS No. 887347-28-6): An Overview

N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide, also known by its CAS number 887347-28-6, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the methoxyphenyl and methylphenyl substituents, contribute to its distinct pharmacological properties.

The synthesis of N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the tetrazole ring and the subsequent functionalization of the aromatic moieties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological activity, N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of angiotensin-converting enzyme (ACE), which plays a crucial role in the renin-angiotensin system (RAS). Inhibition of ACE can lead to reduced blood pressure and is a common therapeutic target for treating hypertension and heart failure.

Recent studies have also explored the anti-inflammatory properties of this compound. In vitro assays have shown that N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide have been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile in preclinical studies has further supported its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide in various therapeutic indications. Early results from phase I trials have demonstrated promising outcomes with minimal adverse effects. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and guide future drug development efforts.

In conclusion, N-(4-methoxyphenyl)-2-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide (CAS No. 887347-28-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for addressing unmet medical needs in various disease areas.